Cas no 1268822-63-4 (2-(2,6-difluoro-4-methoxyphenyl)malonic acid)
1268822-63-4 structure
Product Name:2-(2,6-difluoro-4-methoxyphenyl)malonic acid
CAS No:1268822-63-4
MF:C10H8F2O5
MW:246.164330482483
CID:2899695
PubChem ID:21706413
Update Time:2025-04-21
2-(2,6-difluoro-4-methoxyphenyl)malonic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,6-difluoro-4-methoxyphenyl)malonic acid
- 2-(2,6-Difluoro-4-methoxyphenyl)malonicacid
- 1268822-63-4
- XLPDEOVSKWAADT-UHFFFAOYSA-N
- SCHEMBL1462346
- 2-(2,6-Difluoro-4-methoxy-phenyl)-malonic acid
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- Inchi: 1S/C10H8F2O5/c1-17-4-2-5(11)7(6(12)3-4)8(9(13)14)10(15)16/h2-3,8H,1H3,(H,13,14)(H,15,16)
- InChI Key: XLPDEOVSKWAADT-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1C(C(=O)O)C(=O)O)F)OC
Computed Properties
- Exact Mass: 246.03400
- Monoisotopic Mass: 246.03397968Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 83.8Ų
Experimental Properties
- PSA: 83.83000
- LogP: 1.22620
2-(2,6-difluoro-4-methoxyphenyl)malonic acid Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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